Cas no 409098-85-7 (Pantoprazole Impurity 28)

• Product Name: Pantoprazole Impurity 28
• CAS No: 409098-85-7
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 2826586
• PubChem ID: 11816355
• Update Time: 2025-09-24

Pantoprazole Impurity 28 Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-3-methoxypyridine (Pantoprazole Impurity)
• SCHEMBL1178052
• DB-195442
• KPQDKAMSAVONFC-UHFFFAOYSA-N
• 409098-85-7
• DTXSID00473497
• Pyridine, 4-chloro-2-(chloromethyl)-3-methoxy-
• 2-chloromethyl-3-methoxy-4-chloro-pyridine
• Pantoprazole Impurity 28

• Inchi： 1S/C7H7Cl2NO/c1-11-7-5(9)2-3-10-6(7)4-8/h2-3H,4H2,1H3
• InChI Key： KPQDKAMSAVONFC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(CCl)C=1OC

Computed Properties

• Exact Mass: 190.9904692Da
• Monoisotopic Mass: 190.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Pantoprazole Impurity 28 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature